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Compound of Interest

Compound Name: Bhimanone

Cat. No.: B12366479 Get Quote

Initial investigations reveal a significant lack of publicly available scientific literature regarding

the in vivo use of the chemical compound Bhimanone. While the compound is commercially

available as a research chemical, there is no accessible data on its biological activity,

mechanism of action, or established protocols for animal studies.

A search for "Bhimanone" identified the compound with the following specifications:

Chemical Formula: C13H14O4[1]

Molecular Weight: 234.2479[1]

CAS Number: 701915-56-2[1]

Despite a thorough search for "Bhimanone" in relation to in vivo studies, experimental

protocols, signaling pathways, and quantitative data, no relevant research papers, clinical trials,

or pharmacological profiles were found. The information available is limited to its sale as a

chemical for research purposes, with the explicit disclaimer that it is not for medical or

consumer use.[1]

Due to the absence of foundational research, it is not possible to provide the requested

detailed Application Notes and Protocols, including data presentation, experimental

methodologies, and signaling pathway diagrams. The creation of such documentation requires

existing peer-reviewed studies that outline the compound's effects, appropriate dosages,

formulation for in vivo administration, and its molecular targets.
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Researchers and drug development professionals interested in studying Bhimanone in vivo

would need to conduct preliminary in vitro studies to first establish its biological activity and

mechanism of action. Subsequently, de novo in vivo studies would be required to determine its

pharmacokinetic and pharmacodynamic properties, as well as its safety and efficacy in animal

models. These initial studies would be essential for developing the very protocols and

application notes requested.

Therefore, at present, no standardized protocols or application notes for in vivo studies of

Bhimanone can be provided. The scientific community awaits initial publications on this

compound to understand its potential applications and to develop the necessary experimental

frameworks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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